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Compound of Interest

Compound Name: Bromodichloroacetic acid

Cat. No.: B165882 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

Executive Summary
Bromodichloroacetic acid (BDCAA) is a disinfection byproduct (DBP) formed during the

chlorination of drinking water containing natural organic matter and bromide. Classified as

"reasonably anticipated to be a human carcinogen," BDCAA has demonstrated clear evidence

of carcinogenic activity in animal studies, leading to increased incidences of tumors in the liver,

mammary gland, and other tissues. This technical guide provides a comprehensive overview of

the formation, occurrence, toxicology, and carcinogenic mechanisms of BDCAA, with a focus

on quantitative data, detailed experimental protocols, and the signaling pathways implicated in

its toxicity.

Formation and Occurrence of Bromodichloroacetic
Acid
Bromodichloroacetic acid is a member of the haloacetic acid (HAA) family of chemicals.

HAAs are formed when drinking water supplies containing natural organic matter (e.g., humic

or fulvic acids) are disinfected with chlorine-containing oxidizing compounds such as chlorine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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